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The table below summarizes the quantitative data from a pharmacovigilance study that identified menstrual

disorder as a significant adverse event signal [1] [2] [3].

Adverse Event Case Reports 95% CI Lower .
ROR o Data Source & Period
(Preferred Term) (n) Limit
Menstrual disorder 7 582 >1.0 FAERS database (2021 Q1 -
2024 Q2)
Acute pulmonary 3 416 >1.0 FAERS database (2021 Q1 -
oedema 2024 Q2)

Key Findings for Researchers [1] [2]:

¢ Signal Strength: The Reporting Odds Ratio (ROR) of 5.82 indicates a positive safety signal,
meaning menstrual disorders were reported over five times more frequently with voclosporin than
with other drugs in the database.

¢ Novelty: The study classified menstrual disorder as an "unexpected signal”, as it is not currently
listed on the official drug label [1].

¢ Time to Onset: Nearly one-third of all voclosporin-associated adverse events occurred within the
first month of treatment initiation. The median time to onset for all AEs was 99 days (IQR: 28-289
days) [1].
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Experimental Protocol: FAERS Data Mining

The identified signal was generated through a disproportionality analysis of the FDA Adverse Event
Reporting System (FAERS) database. Here is the detailed methodology [1] [2]:

1. Data Extraction and Cleaning

e Source: Public FAERS database reports from 2021 Q1 to 2024 Q2.

 Drug Identification: Searched for "Voclosporin" and its trade name "LUPKYNIS".

e Case Selection: Included only reports where voclosporin was designated as the "Primary Suspect
(PS)" drug to enhance causal inference.

e Data Processing: Removed duplicate reports by following FDA recommendations, keeping the most
recent report for a given case.

2. Adverse Event Coding and Classification

e Terminology: Used the Medical Dictionary for Regulatory Activities (MedDRA) to standardize
adverse event terms.

¢ Analysis Levels: Analyzed signals at both the Preferred Term (PT) level (specific event name, e.g.,
"menstrual disorder") and the System Organ Class (SOC) level (e.g., "Reproductive system
disorders").

3. Statistical Analysis: Disproportionality Analysis

e Algorithm: Employed the Reporting Odds Ratio (ROR) to quantify the strength of association
between voclosporin and reported events.
¢ Signal Threshold: A signal was considered statistically significant if the lower bound of the 95%
confidence interval (Cl) for the ROR exceeded 1.0 and there were at least 3 case reports for the
event.
e Calculation:
o ROR = (a/c) / (b/d)
o Where:
= a = number of reports with voclosporin and the specific AE (e.g., menstrual disorder)
= b = number of reports with other drugs and the specific AE
= C = number of reports with voclosporin and other AEs
= d = number of reports with other drugs and other AEs

Pharmacovigilance Signal Detection Workflow
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The following diagram illustrates the logical workflow of the disproportionality analysis used in this study to

detect the safety signal.
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Context and Clinical Relevance for Researchers

e Drug Background: Voclosporin is a novel calcineurin inhibitor approved for adult active lupus
nephritis (LN). It inhibits T-cell activation and stabilizes podocytes [1] [4].

e Overall Safety Profile: This finding should be interpreted within the broader safety context of
voclosporin. Clinical trials and the same pharmacovigilance study identified other more common
adverse events, such as decreased GFR, hypertension, headache, and diarrhea [1] [5]. The drug
also carries a Boxed Warning for malignancies and serious infections [5].

¢ Demographic Note: The FAERS case series for voclosporin was predominantly female (84.0%),
which is expected given the patient population for lupus nephritis [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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